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Compound of Interest

Compound Name: Atractylochromene

Cat. No.: B12302996

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Lipoxygenase (5-LOX) is a crucial enzyme in the arachidonic acid cascade, responsible for
the biosynthesis of leukotrienes, which are potent pro-inflammatory mediators.[1][2]
Dysregulation of the 5-LOX pathway is implicated in various inflammatory diseases, including
asthma, allergic rhinitis, and cardiovascular diseases.[1][3] Therefore, inhibitors of 5-LOX are of
significant interest for therapeutic development. Atractylochromene, a natural compound
isolated from Atractylodes lancea, has been identified as a potent inhibitor of 5-LOX.[4][5][6]
This document provides detailed protocols and data presentation for measuring the inhibitory
activity of Atractylochromene against 5-LOX.

Data Presentation

The inhibitory potency of Atractylochromene against 5-LOX and its selectivity over
cyclooxygenase-1 (COX-1) are summarized in the table below. This quantitative data is
essential for evaluating the compound's efficacy and potential therapeutic window.

Compound Target IC50 (pM) Source
Atractylochromene 5-LOX 0.6 [41[5][6][71[8]
Atractylochromene COX-1 3.3 [415116171181
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Caption: Inhibitory concentration (IC50) values of Atractylochromene against 5-lipoxygenase
(5-LOX) and cyclooxygenase-1 (COX-1).

Signaling Pathway

The 5-LOX pathway is a critical branch of the arachidonic acid metabolic cascade. The
following diagram illustrates the key steps in this pathway and the point of inhibition by
Atractylochromene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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